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Compound of Interest

Compound Name: 5-Deoxystrigol

Cat. No.: B197688 Get Quote

For researchers, scientists, and drug development professionals, understanding the nuanced

differences in efficacy between synthetically produced and naturally sourced 5-Deoxystrigol
(5DS) is critical for advancing agricultural and therapeutic applications. This guide provides an

objective comparison of their performance, supported by experimental data, detailed

methodologies, and pathway visualizations.

5-Deoxystrigol, a key strigolactone, plays a pivotal role in regulating plant architecture,

promoting symbiotic relationships with arbuscular mycorrhizal (AM) fungi, and stimulating the

germination of parasitic weeds.[1][2] The biological activity of strigolactones is largely attributed

to the presence of a butenolide D-ring, which is conserved across different variants.[3] The

stereochemistry of this D-ring is crucial, with the natural (+)-5DS enantiomer exhibiting the

highest biological activity.

Quantitative Comparison of Efficacy
The biological efficacy of strigolactones and their synthetic analogues is primarily assessed

through their ability to stimulate parasitic seed germination and induce hyphal branching in

symbiotic AM fungi. The following table summarizes the quantitative data on the bioactivity of

different stereoisomers of 5-Deoxystrigol.
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Compound
Concentration for
Max. Activity (per
disc)

Hyphal Branching
Activity in
Gigaspora
margarita

Reference

(+)-5DS (Natural

Stereoisomer)
10 pg High [1]

(-)-ent-5DS 1 ng Moderate [1]

(+)-2'-epi-5DS 1 ng Moderate [1]

(-)-ent-2'-epi-5DS 10 ng Low [1]

Note: The data indicates that the synthetic stereoisomer corresponding to the natural

enantiomer, (+)-5DS, is significantly more active than its synthetic enantiomer and

diastereomers, highlighting the importance of stereochemistry in its biological function.

Signaling Pathway and Experimental Workflow
The perception of 5-Deoxystrigol initiates a signaling cascade that influences plant

development and interactions with symbiotic organisms. The following diagrams illustrate the

generalized signaling pathway and a typical experimental workflow for assessing the bioactivity

of 5DS.
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5-Deoxystrigol signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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